Cas no 2228600-03-9 (2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline)

2-(1-Amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline is a specialized organic compound featuring a unique cyclopropylamine structure fused with a dimethylaniline moiety. This configuration imparts distinct steric and electronic properties, making it valuable for applications in pharmaceutical intermediates, agrochemical synthesis, and ligand design in catalysis. The presence of both amino and dimethylamino functional groups enhances its reactivity in nucleophilic and coordination chemistry. Its rigid cyclopropyl ring contributes to stability while influencing conformational behavior, which can be leveraged in stereoselective reactions. The compound’s structural versatility allows for further derivatization, offering potential utility in drug discovery and material science. Proper handling under inert conditions is recommended due to potential sensitivity.
2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline structure
2228600-03-9 structure
Product Name:2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline
CAS No:2228600-03-9
MF:C13H20N2
MW:204.311303138733
CID:6420039
PubChem ID:165849397
Update Time:2025-05-26

2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

    • 2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline
    • EN300-1759507
    • 2228600-03-9
    • Inchi: 1S/C13H20N2/c1-12(2)9-13(12,14)10-7-5-6-8-11(10)15(3)4/h5-8H,9,14H2,1-4H3
    • InChI Key: XNFBZVVMKYXGDY-UHFFFAOYSA-N
    • SMILES: NC1(C2C=CC=CC=2N(C)C)CC1(C)C

Computed Properties

  • Exact Mass: 204.162648646g/mol
  • Monoisotopic Mass: 204.162648646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 29.3Ų

2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1759507-0.05g
2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline
2228600-03-9
0.05g
$1152.0 2023-09-20
Enamine
EN300-1759507-0.1g
2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline
2228600-03-9
0.1g
$1207.0 2023-09-20
Enamine
EN300-1759507-0.25g
2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline
2228600-03-9
0.25g
$1262.0 2023-09-20
Enamine
EN300-1759507-0.5g
2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline
2228600-03-9
0.5g
$1316.0 2023-09-20
Enamine
EN300-1759507-1.0g
2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline
2228600-03-9
1g
$1371.0 2023-05-27
Enamine
EN300-1759507-2.5g
2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline
2228600-03-9
2.5g
$2688.0 2023-09-20
Enamine
EN300-1759507-5.0g
2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline
2228600-03-9
5g
$3977.0 2023-05-27
Enamine
EN300-1759507-10.0g
2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline
2228600-03-9
10g
$5897.0 2023-05-27
Enamine
EN300-1759507-1g
2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline
2228600-03-9
1g
$1371.0 2023-09-20
Enamine
EN300-1759507-5g
2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline
2228600-03-9
5g
$3977.0 2023-09-20

Additional information on 2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline

Recent Advances in the Study of 2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline (CAS: 2228600-03-9)

The compound 2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline (CAS: 2228600-03-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and dimethylaniline moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel, high-yield synthesis method that improves both efficiency and scalability. The researchers utilized a palladium-catalyzed cyclopropanation reaction, followed by selective amination, achieving an overall yield of 78%. This advancement is critical for facilitating further preclinical and clinical studies.

Pharmacological investigations have revealed that 2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline exhibits potent activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies have shown its affinity for serotonin and dopamine receptors, suggesting potential applications in treating neurological disorders such as depression and Parkinson's disease. Notably, the compound's unique structural features contribute to its high selectivity and reduced off-target effects, a significant advantage over existing therapeutics.

Another groundbreaking study explored the compound's anti-inflammatory properties. Researchers found that 2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline inhibits key pro-inflammatory cytokines, such as TNF-α and IL-6, in a dose-dependent manner. These findings were published in a recent issue of Biochemical Pharmacology (2024), highlighting the molecule's potential as a novel anti-inflammatory agent with fewer side effects compared to traditional NSAIDs.

In addition to its therapeutic potential, the safety profile of 2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline has been a focus of recent research. Toxicological studies conducted in animal models indicated a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further long-term studies are warranted to fully assess its pharmacokinetics and potential toxicity.

In conclusion, the latest research on 2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline (CAS: 2228600-03-9) underscores its multifaceted potential in drug discovery. From its optimized synthesis to its promising pharmacological properties, this compound represents a compelling candidate for further development. Future studies should aim to elucidate its mechanisms of action in greater detail and explore its efficacy in clinical settings.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited